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Compound of Interest

Compound Name: Lapazine

Cat. No.: B1248162

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of Lapazine, a synthetic
phenazine derivative of interest for its potential therapeutic applications. The synthesis involves
the condensation of B-lapachone with o-phenylenediamine, which can be efficiently achieved
through microwave-assisted synthesis.

Property Value
Molecular Formula C21H1sN20
Molecular Weight 314.4 g/mol
Appearance Yellow solid[1]

Experimental Protocols
Synthesis of Lapazine from 3-Lapachone

This protocol details a microwave-assisted method for the synthesis of Lapazine from [3-
lapachone and o-phenylenediamine. This method offers high yields and significantly reduced
reaction times compared to conventional heating.[2]

Materials:
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e [B-lapachone

e 0-phenylenediamine

o Water (deionized)

« Silica gel for column chromatography

e Hexane (analytical grade)

o Ethyl acetate (analytical grade)
Equipment:

e Microwave reactor

e Reaction vessel suitable for microwave synthesis
« Filtration apparatus (e.g., Buchner funnel)
» Rotary evaporator

e Glass column for chromatography

o Standard laboratory glassware
Procedure:

o Reaction Setup: In a suitable microwave reactor vessel, combine B-lapachone and o-
phenylenediamine.

o Microwave Irradiation: Seal the vessel and subject the reaction mixture to microwave
irradiation under the following conditions:

o Temperature: 150°C
o Pressure: 4.5 bar

o Time: 15 minutes[2]
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o Work-up: After the reaction is complete, allow the vessel to cool to room temperature. Add
water to the reaction mixture to precipitate the crude product.

« |solation: Collect the yellow precipitate by vacuum filtration and wash it three times with
water.[2]

 Purification: Purify the crude Lapazine by silica gel column chromatography using a mixture
of hexane-ethyl acetate (95:5) as the eluent.[2]

» Drying: After column chromatography, combine the fractions containing the pure product and
remove the solvent using a rotary evaporator to obtain Lapazine as a yellow solid.

Quantitative Data

The microwave-assisted synthesis of Lapazine from [3-lapachone provides the following

results:
Parameter Value Analytical Method
] Gravimetric analysis after
Yield >85%][2] o
purification
) Gas Chromatography-Flame
Purity 98.9%[1] o
lonization Detector (GC-FID)
Visualizations

Logical Workflow for Lapazine Synthesis

The following diagram illustrates the key steps in the laboratory synthesis of Lapazine.
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Caption: Workflow for the synthesis of Lapazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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